Cas no 89921-53-9 (3-Oxabicyclo3.1.0hexane-6-carboxylic acid methylester)

• Product Name: 3-Oxabicyclo3.1.0hexane-6-carboxylic acid methylester
• CAS No: 89921-53-9
• MF: C₇H₁₀O₃
• MW: 142.152502536774
• CID: 712479
• Update Time: 2025-08-05

3-Oxabicyclo3.1.0hexane-6-carboxylic acid methylester Chemical and Physical Properties

Names and Identifiers

• 3-Oxabicyclo[3.1.0]hexane-6-carboxylicacid, methyl ester
• methyl 3-oxabicyclo[3.1.0]hexane-6-carboxylate
• 3-oxa-bicyclo[3.1.0]hexane-6-carboxylic acid methyl ester
• 3-Oxabicyclo[3.1.0]hexane-6-carboxylicacid,methylester(7CI)
• 3-Oxabicyclo<3.1.0>hexan-carbonsaeure-(6)-methylester
• exo-3-Oxabicyclo<3.1.0>hexan-6-carbonsaeure-methylester
• 3-Oxabicyclo3.1.0hexane-6-carboxylic acid methylester

• Inchi： 1S/C7H10O3/c1-9-7(8)6-4-2-10-3-5(4)6/h4-6H,2-3H2,1H3
• InChI Key： AWKQCWLPOMMURY-UHFFFAOYSA-N
• SMILES： O1CC2C(C(=O)OC)C2C1

Computed Properties

• Exact Mass: 142.06300

Experimental Properties

• Density: 1.151
• Boiling Point: 188 ºC
• Flash Point: 69 ºC
• Refractive Index: 1.458
• PSA: 35.53000
• LogP: 0.05180

Additional information on 3-Oxabicyclo3.1.0hexane-6-carboxylic acid methylester

3-Oxabicyclo[3.1.0]hexane-6-carboxylic Acid Methyl Ester: A Comprehensive Overview

The compound with CAS No 89921-53-9, commonly referred to as 3-Oxabicyclo[3.1.0]hexane-6-carboxylic acid methyl ester, is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its bicyclic structure, which consists of a six-membered ring fused with an oxygen atom, making it a member of the oxabicyclo family of compounds.

3-Oxabicyclo[3.1.0]hexane-6-carboxylic acid methyl ester is notable for its rigid and compact molecular framework, which contributes to its stability and potential for use in various applications. The presence of the carboxylic acid methyl ester group further enhances its functional versatility, enabling it to participate in a wide range of chemical reactions and interactions.

Recent studies have highlighted the potential of this compound in drug discovery efforts, particularly in the development of small molecule inhibitors and modulators for various biological targets. Researchers have explored its ability to interact with enzymes, receptors, and other biomolecules, leveraging its unique structural features to design more effective therapeutic agents.

In addition to its pharmacological applications, 3-Oxabicyclo[3.1.0]hexane-6-carboxylic acid methyl ester has also been investigated for its role in materials science. Its rigid structure and chemical stability make it a promising candidate for use in the development of advanced materials, such as high-performance polymers and nanomaterials.

One of the most recent breakthroughs involving this compound is its application in the synthesis of bioactive molecules with enhanced pharmacokinetic properties. By incorporating 3-Oxabicyclo[3.1.0]hexane-6-carboxylic acid methyl ester into larger molecular frameworks, scientists have been able to create compounds with improved solubility, bioavailability, and efficacy.

The synthesis of 3-Oxabicyclo[3.1.0]hexane-6-carboxylic acid methyl ester involves a series of carefully controlled chemical reactions that ensure the formation of the desired bicyclic structure and functional groups. Researchers have optimized these synthetic pathways to achieve higher yields and better purity levels, making this compound more accessible for large-scale applications.

In conclusion, 3-Oxabicyclo[3.1.0]hexane-6-carboxylic acid methyl ester (CAS No 89921-53-9) is a versatile and intriguing compound with a wide range of potential applications across multiple scientific disciplines.